Cas no 67762-94-1 (Vinylmethylsiloxane - dimethylsiloxane trimethylsiloxy terminated copolymer)

• Product Name: Vinylmethylsiloxane - dimethylsiloxane trimethylsiloxy terminated copolymer
• CAS No: 67762-94-1
• MF: C₁₁H₃₀O₃Si₄
• MW: 322.696107387543
• MDL: MFCD00240068
• CID: 860385
• PubChem ID: 18714584
• Update Time: 2025-04-19

Vinylmethylsiloxane - dimethylsiloxane trimethylsiloxy terminated copolymer Chemical and Physical Properties

Names and Identifiers

• Vinylmethylsiloxane - dimethylsiloxane trimethylsiloxy terminated copolymer
• VINYLMETHYLSILOXANE - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED VISCOSITY 250-350 CST
• A 41
• A 41 (silicone)
• BY 24-551B
• C 158
• Dow Corning 7458
• GE 81854
• PS 255
• PS 424
• PS 426
• PS 493
• VDT 123
• VDT 131
• VDT 153
• VDT 431
• VDT 731
• VDT 954
• VGM 021
• [dimethyl(trimethylsilyloxy)silyl]oxy-ethenyl-methyl-trimethylsilyloxysilane
• MFCD00240068
• 1,1,1,3,5,5,7,7,7-nonamethyl-3-vinyltetrasiloxane
• SCHEMBL426324
• 67762-94-1
• FT-0698807
• PS 426KG
• MONOVINYL TERMINATED POLYDIMETHYLSILOXANE, symmetric, 16-24 cSt
• (7.0-8.0% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 800-1,200 cSt
• (4.0-5.0% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 800-1,200 cSt
• (0.8-1.2% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 250-350 cSt
• (0.8-1.2% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 700-800 cSt
• (0.8-1.2% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 800-1,200 cSt
• (0.3-0.7% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 2,000,000-4,000,000 cSt
• (48-52% VINYLMETHYLSILOXANE) - DIMETHYLSILOXANE COPOLYMER, TRIMETHYLSILOXY TERMINATED, 4,500-5,500 cSt
• (11.0-13.0% Vinylmethylsiloxane) - Dimethylsiloxane Copolymer, Trimethylsiloxy Terminated, 300,000-500,000 Cst

• MDL： MFCD00240068
• Inchi： 1S/C11H30O3Si4/c1-11-18(10,13-16(5,6)7)14-17(8,9)12-15(2,3)4/h11H,1H2,2-10H3
• InChI Key： RPRVVMBIYXXSGD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)C)O[Si](C=C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 322.12720095g/mol
• Monoisotopic Mass: 322.12720095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,98 g/cm3
• Melting Point: <-40°C
• Boiling Point: >205°C
• Flash Point: 321°C

Vinylmethylsiloxane - dimethylsiloxane trimethylsiloxy terminated copolymer Security Information

• TSCA：Yes